Cas no 61430-04-4 (h-ala-ala-pro-oh)

• Product Name: h-ala-ala-pro-oh
• CAS No: 61430-04-4
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 954488
• PubChem ID: 10131317
• Update Time: 2025-04-24

h-ala-ala-pro-oh Chemical and Physical Properties

Names and Identifiers

• h-ala-ala-pro-oh
• L-ALA-ALA-L-PRO
• Alanylalanylproline
• A-A-P
• CHEBI:73323
• L-alanyl-L-alanyl-L-proline
• Ala-Ala-Pro
• 61430-04-4
• Q27140436
• (2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]pyrrolidine-2-carboxylic Acid
• L-Ala-L-Ala-L-Pro
• SCHEMBL2549572
• SCHEMBL6559375

• Inchi： 1S/C11H19N3O4/c1-6(12)9(15)13-7(2)10(16)14-5-3-4-8(14)11(17)18/h6-8H,3-5,12H2,1-2H3,(H,13,15)(H,17,18)
• InChI Key： CXRCVCURMBFFOL-UHFFFAOYSA-N
• SMILES： CC(C(NC(C(N1C(C(=O)O)CCC1)=O)C)=O)N

Computed Properties

• Exact Mass: 257.13800
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (82 g/l) (25 º C),
• PSA: 112.73000
• LogP: -0.05700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides

Additional information on h-ala-ala-pro-oh

H-Ala-Ala-Pro-OH: A Comprehensive Overview

The compound with CAS No. 61430-04-4, commonly referred to as H-Ala-Ala-Pro-OH, is a peptide derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a tripeptide consisting of three amino acids: alanine (Ala), alanine (Ala), and proline (Pro), with a hydroxyl (-OH) group at the carboxyl terminus. Its structure is represented as Ala-Ala-Pro-OH, making it a unique molecule with potential applications in drug development and biotechnology.

Recent studies have highlighted the biological activity of H-Ala-Ala-Pro-OH, particularly its role in modulating cellular processes. Researchers have found that this peptide exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to influence cellular signaling pathways has opened new avenues for its use in therapeutic interventions.

One of the most promising applications of H-Ala-Ala-Pro-OH lies in its potential as a drug delivery agent. Due to its peptide nature, it can be engineered to target specific cells or tissues, enhancing the efficacy of drugs while minimizing side effects. This property has been explored in the context of cancer therapy, where targeted drug delivery systems are highly sought after.

Moreover, the synthesis of H-Ala-Ala-Pro-OH has been optimized using advanced techniques such as solid-phase peptide synthesis (SPPS). These methods ensure high purity and scalability, making it feasible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.

Recent advancements in computational chemistry have further enhanced our understanding of H-Ala-Ala-Pro-OH's molecular interactions. Molecular docking studies have revealed potential binding sites on key proteins, suggesting its role as a modulator of protein function. This insight could pave the way for its use in developing novel therapeutics targeting specific molecular pathways.

In conclusion, H-Ala-Ala-Pro-OH (CAS No. 61430-04-4) is a versatile peptide with a wealth of potential applications in medicine and biotechnology. Its unique properties, combined with cutting-edge research findings, position it as a valuable tool in advancing scientific and therapeutic frontiers.